Cas no 4727-62-2 (1,1'-(piperazine-1,4-diyldiethane-2,1-diyl)bis(1-ethylpiperidinium) diiodide)

1,1'-(piperazine-1,4-diyldiethane-2,1-diyl)bis(1-ethylpiperidinium) diiodide structure
4727-62-2 structure
Product Name:1,1'-(piperazine-1,4-diyldiethane-2,1-diyl)bis(1-ethylpiperidinium) diiodide
CAS No:4727-62-2
MF:C22H46I2N4
MW:620.436390399933
CID:1523557
PubChem ID:199669
Update Time:2025-04-21

1,1'-(piperazine-1,4-diyldiethane-2,1-diyl)bis(1-ethylpiperidinium) diiodide Chemical and Physical Properties

Names and Identifiers

    • 1,1'-(piperazine-1,4-diyldiethane-2,1-diyl)bis(1-ethylpiperidinium) diiodide
    • 1,4-bis[2-(1-ethylpiperidin-1-ium-1-yl)ethyl]piperazine,diiodide
    • Piperidinium, 1,1'-(1,4-piperazinediyldiethylene)bis(1-ethyl-, diiodide
    • 1,1'-[Piperazine-1,4-diyldi(ethane-2,1-diyl)]bis(1-ethylpiperidin-1-ium) diiodide
    • 336 HC
    • 4727-62-2
    • 1,1'-(1,4-Piperazinediyldiethylene)bis(1-ethylpiperidinium iodide)
    • DTXSID20963784
    • Inchi: 1S/C22H46N4.2HI/c1-3-25(17-7-5-8-18-25)21-15-23-11-13-24(14-12-23)16-22-26(4-2)19-9-6-10-20-26;;/h3-22H2,1-2H3;2*1H/q+2;;/p-2
    • InChI Key: HCKCVSTYVLYAGQ-UHFFFAOYSA-L
    • SMILES: [I-].[I-].[N+]1(CC)(CCN2CCN(CC2)CC[N+]2(CC)CCCCC2)CCCCC1

Computed Properties

  • Exact Mass: 573.8204
  • Monoisotopic Mass: 620.18119g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 8
  • Complexity: 353
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 6.5Ų

Experimental Properties

  • PSA: 6.48
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